Cas no 287177-82-6 (1H-Pyrazolo[3,4-d]pyrimidin-6-amine)
1H-Pyrazolo[3,4-d]pyrimidin-6-amine is a heterocyclic organic compound featuring a fused pyrazolo-pyrimidine core with an amine functional group at the 6-position. This structure serves as a versatile scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. Its rigid bicyclic framework enhances binding affinity and selectivity toward target proteins, while the exocyclic amine group facilitates hydrogen bonding interactions. The compound is widely utilized in pharmaceutical research for its potential applications in oncology and inflammation-related therapies. Its synthetic accessibility and modular derivatization further contribute to its utility as a key intermediate in drug discovery.
287177-82-6 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-6-amine
CAS No:287177-82-6
MF:C5H5N5
MW:135.126699209213
MDL:MFCD11559009
CID:248704
PubChem ID:19692156
Update Time:2025-05-27
1H-Pyrazolo[3,4-d]pyrimidin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidin-6-amine
- 6-Aminopyrazolo[3,4-d]pyrimidine
- AG-E-92544
- CTK1A0689
- MolPort-004-758-084
- SureCN342513
- SureCN342514
- SureCN670383
- 1H-Pyrazolo[3,4-d]pyrimidin-6-amine (9CI)
- AK136908
- SMXRCJBCWRHDJE-UHFFFAOYSA-N
- FCH895990
- 6-amino-1h-pyrazolo[3,4-d]pyrimidine
- 1h-pyrazolo[3,4-d]pyrimidine-6-amine
- EN000812
- 1H-pyrazolo[3,4-d]pyrimidin-6-yl amine
- AX8258476
- BB 0261375
- A819552
- SCHEMBL342513
- SB75598
- CS-0059010
- AKOS001772121
- DS-5616
- 287177-82-6
- AMY26834
- 1H-pyrazolo[3, 4-d]pyrimidin-6-amine
- Z1198334997
- MFCD11559009
- DTXSID30599255
-
- MDL: MFCD11559009
- Inchi: 1S/C5H5N5/c6-5-7-1-3-2-8-10-4(3)9-5/h1-2H,(H3,6,7,8,9,10)
- InChI Key: SMXRCJBCWRHDJE-UHFFFAOYSA-N
- SMILES: N1C2C(=CN=C(N)N=2)C=N1
Computed Properties
- Exact Mass: 135.05400
- Monoisotopic Mass: 135.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 80.5
Experimental Properties
- Density: 1.612
- Boiling Point: 482.41°C at 760 mmHg
- Flash Point: 277.224°C
- Refractive Index: 1.837
- PSA: 80.48000
- LogP: 0.51630
1H-Pyrazolo[3,4-d]pyrimidin-6-amine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrazolo[3,4-d]pyrimidin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TC455-250mg |
1H-Pyrazolo[3,4-d]pyrimidin-6-amine |
287177-82-6 | 95+% | 250mg |
1356CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TC455-100mg |
1H-Pyrazolo[3,4-d]pyrimidin-6-amine |
287177-82-6 | 95+% | 100mg |
652CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TC455-1g |
1H-Pyrazolo[3,4-d]pyrimidin-6-amine |
287177-82-6 | 95+% | 1g |
2381.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TC455-200mg |
1H-Pyrazolo[3,4-d]pyrimidin-6-amine |
287177-82-6 | 95+% | 200mg |
778.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TC455-50mg |
1H-Pyrazolo[3,4-d]pyrimidin-6-amine |
287177-82-6 | 95+% | 50mg |
303.0CNY | 2021-07-12 | |
| Chemenu | CM118939-100mg |
6-Amino-1H-pyrazolo[3,4-d]pyrimidine |
287177-82-6 | 95+% | 100mg |
$156 | 2021-08-06 | |
| Chemenu | CM118939-250mg |
6-Amino-1H-pyrazolo[3,4-d]pyrimidine |
287177-82-6 | 95+% | 250mg |
$199 | 2021-08-06 | |
| Chemenu | CM118939-1g |
6-Amino-1H-pyrazolo[3,4-d]pyrimidine |
287177-82-6 | 95+% | 1g |
$551 | 2021-08-06 | |
| Chemenu | CM118939-5g |
6-Amino-1H-pyrazolo[3,4-d]pyrimidine |
287177-82-6 | 95+% | 5g |
$1816 | 2021-08-06 | |
| TRC | P840960-10mg |
1H-Pyrazolo[3,4-D]pyrimidin-6-amine |
287177-82-6 | 10mg |
$ 50.00 | 2022-06-02 |
1H-Pyrazolo[3,4-d]pyrimidin-6-amine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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